Cas no 54370-04-6 (sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate)
54370-04-6 structure
Product Name:sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate
CAS No:54370-04-6
MF:C7H8NNaO2
MW:161.133692741394
CID:354794
Update Time:2023-03-30
sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 3,5-dimethyl-, monosodium salt
- sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C7H9NO2.Na/c1-4-3-5(2)8-6(4)7(9)10;/h3,8H,1-2H3,(H,9,10);/q;+1/p-1
- InChI Key: WMOIUNVOVMNFLS-UHFFFAOYSA-M
- SMILES: [Na+].N1C(C)=CC(C)=C1C([O-])=O
Computed Properties
- Exact Mass: 162.053
- Monoisotopic Mass: 162.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
sodiuM 3,5-diMethyl-1H-pyrrole-2-carboxylate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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